Cas no 63731-07-7 ((R)-But-3-en-2-amine)

• Product Name: (R)-But-3-en-2-amine
• CAS No: 63731-07-7
• MF: C₄H₉N
• MW: 71.1209609508514
• CID: 1082091
• PubChem ID: 21082342
• Update Time: 2025-07-19

(R)-But-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-But-3-en-2-amine
• (meth)allyl-amine
• (2R)-But-3-en-2-amine
• 3-buten-2-amine, (2R)-
• LogP
• EN300-6480583
• A8766
• AKOS006348445
• (R)-3-BUTEN-2-AMINE
• 63731-07-7
• DTXSID10610619

• Inchi： 1S/C4H9N/c1-3-4(2)5/h3-4H,1,5H2,2H3/t4-/m1/s1
• InChI Key： JDCBWJCUHSVVMN-SCSAIBSYSA-N
• SMILES： N[C@@H](C=C)C

Computed Properties

• Exact Mass: 71.07357
• Monoisotopic Mass: 71.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 32.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 0.3

Experimental Properties

• Density: 0.758
• Boiling Point: 75.3°C at 760 mmHg
• Refractive Index: 1.421
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (R)-But-3-en-2-amine

Comprehensive Overview of (R)-But-3-en-2-amine (CAS No. 63731-07-7)

(R)-But-3-en-2-amine, also known as (R)-2-Aminobut-3-ene, is a chiral organic compound with the CAS number 63731-07-7. This compound is of significant interest in the fields of organic chemistry, pharmaceutical research, and synthetic biology due to its unique structural properties and potential applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to (R)-But-3-en-2-amine.

Chemical Structure and Properties

(R)-But-3-en-2-amine is a chiral molecule with a molecular formula of C4H9N. It features a double bond at the third carbon position and an amino group attached to the second carbon. The chiral center at the second carbon position gives rise to two enantiomers: (R)- and (S)- forms. The (R)-enantiomer is particularly important due to its specific interactions with biological systems. The compound has a molecular weight of 71.12 g/mol and exists as a colorless liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

Synthesis Methods

The synthesis of (R)-But-3-en-2-amine has been extensively studied due to its importance in various applications. One of the most common methods involves the asymmetric hydrogenation of an unsaturated nitrile followed by reduction to form the amine. For instance, the reaction of (R)-but-3-enenitrile with hydrogen gas in the presence of a chiral catalyst can yield high enantiomeric purity. Another approach involves the use of chiral auxiliaries or organocatalysts to control the stereochemistry during the synthesis process.

Biological Activities and Applications

(R)-But-3-en-2-amine has shown promising biological activities in several areas of research. One notable application is in the development of chiral building blocks for pharmaceuticals. The enantiomeric purity of this compound is crucial for ensuring the efficacy and safety of drug candidates. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents, anticancer drugs, and neuroprotective compounds.

In addition to its role as a synthetic intermediate, (R)-But-3-en-2-amine has been investigated for its direct biological effects. For example, it has been shown to exhibit moderate activity against certain bacterial strains, making it a potential lead compound for developing new antibiotics. Furthermore, its ability to modulate neurotransmitter systems has led to interest in its use as a tool compound in neuroscience research.

Recent Research Advancements

The field of chiral chemistry continues to evolve, and recent advancements have shed new light on the properties and applications of (R)-But-3-en-2-amine. A study published in the Journal of Organic Chemistry reported a novel catalytic system that significantly improved the yield and enantioselectivity in the synthesis of this compound. This breakthrough has important implications for large-scale production and industrial applications.

Another area of active research is the use of (R)-But-3-en-2-amine in combination with other chiral molecules to create complex structures with enhanced biological activities. For instance, researchers at a leading pharmaceutical company have developed a series of hybrid molecules that incorporate (R)-But-3-en-2-amine as a key component. These hybrid molecules have shown improved pharmacokinetic properties and reduced toxicity compared to their parent compounds.

Safety Considerations

While (R)-But-3-en-2-amine is not classified as a hazardous chemical or controlled substance, proper handling and storage are essential to ensure safety in laboratory settings. It is recommended to handle this compound under well-controlled conditions, using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

Conclusion

(R)-But-3-en-2-amine (CAS No. 63731-07-7) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique structural properties make it an important building block for pharmaceuticals and other advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in scientific research.